15,16-Di-O-acetyldarutoside

• Molecular Formula: C30H48O10
• Molecular Weight: 568.7 g/mol
• SMILES: CC(=O)OCC(C1(CCC2C(=C1)CCC3C2(CCC(C3(C)C)OC4C(C(C(C(O4)CO)O)O)O)C)C)OC(=O)C
• InChI: InChI=1S/C30H48O10/c1-16(32)37-15-23(38-17(2)33)29(5)11-9-19-18(13-29)7-8-21-28(3,4)22(10-12-30(19,21)6)40-27-26(36)25(35)24(34)20(14-31)39-27/h13,19-27,31,34-36H,7-12,14-15H2,1-6H3
• InChIKey: AALUKTCMUIGJEG-UHFFFAOYSA-N

Researchers sourcing ent-pimarane diterpenoids for anti-inflammatory screening or atopic dermatitis target validation often encounter structurally unverified isolates that compromise reproducibility. 15,16-Di-O-acetyldarutoside (CAS 1188282-02-1) is a rigorously characterized di-acetylated ent-pimarane glycoside from Siegesbeckia orientalis, supplied at ≥98% purity with full NMR and MS spectroscopic confirmation. • Confirmed inhibitor of LPS-induced NO production in RAW 264.7 macrophages. • Defined reference standard for HPLC-MS quality control of Herba Siegesbeckiae preparations. • Structurally distinct from non-acetylated darutoside; essential for studies where the di-acetylated scaffold is the independent variable.

15,16-Di-O-acetyldarutoside Overview

15,16-Di-O-acetyldarutoside (CAS 1188282-02-1; compound 5) is an ent-pimarane diterpenoid glycoside [1] first isolated and structurally characterized from the ethanol extract of Siegesbeckia orientalis (Asteraceae) [2]. Its molecular formula is C30H48O10 with a molecular weight of 568.7 Da , and it is commercially available at ≥98% purity for research applications . The compound features two acetyl groups at the 15- and 16-positions of the darutoside scaffold [1], distinguishing it from the non-acetylated parent compound darutoside (MW 496.6 Da) . 15,16-Di-O-acetyldarutoside has been identified as one of six vital active components in Herba Siegesbeckiae for atopic dermatitis therapy through systems pharmacology analysis [3], and has demonstrated inhibition of LPS-induced NO production in RAW 264.7 macrophages [4].

Structural identity Di-acetylated ent-pimarane diterpenoid glycoside

Source Isolated from Siegesbeckia orientalis (Asteraceae)

Research context Prioritized in atopic dermatitis network pharmacology analysis

Assay compatibility Evaluated in LPS-induced NO production model (RAW 264.7)

• [1] Wang F, Cheng Y, et al. ent-Pimarane diterpenoids from Siegesbeckia orientalis and structure revision of a related compound. J Nat Prod. 2009;72(11):2005-2008. View Source
• [2] Wang F, et al. ent-Pimarane diterpenoids from Siegesbeckia orientalis and structure revision of a related compound. J Nat Prod. 2009;72(11):2005-2008. PMID: 19813758. View Source
• [3] Wang Y, et al. Study on the Mechanism of Anti-atopic Dermatitis by Herba Siegesbeckiae Based on System Pharmacology. 2024. View Source
• [4] Wang R, et al. In vitro anti-inflammatory effects of diterpenoids and sesquiterpenoids from traditional Chinese medicine Siegesbeckia pubescens. Bioorg Med Chem Lett. 2014. View Source

Why Darutoside Cannot Substitute for 15,16-Di-O-acetyldarutoside

Substituting darutoside for 15,16-di-O-acetyldarutoside is not scientifically justified due to structural divergence that alters molecular properties and likely impacts bioactivity profiles. The parent compound darutoside (C26H44O8; MW 496.6 Da) lacks the two acetyl groups at positions 15 and 16 that define 15,16-di-O-acetyldarutoside (C30H48O10; MW 568.7 Da) . This acetylation increases lipophilicity, which may influence membrane permeability, metabolic stability, and target engagement—critical variables in both in vitro assays and in vivo models. Furthermore, in-class diterpenoid glycosides from Siegesbeckia species exhibit wide variability in NO inhibitory activity [1], underscoring that even closely related ent-pimarane scaffolds cannot be assumed to have interchangeable pharmacological profiles. Procurement of 15,16-di-O-acetyldarutoside specifically is therefore required for studies referencing compound 5 from Wang et al. 2009 [2], investigations of Herba Siegesbeckiae active components [3], or any research where the di-acetylated structure is the defined independent variable.

15,16-Di-O-acetyldarutoside Di-acetylated ent-pimarane glycoside

Darutoside Non-acetylated parent compound

Di-acetylation increases lipophilicity, which may alter solubility, membrane partitioning, and assay outcomes; direct substitution without validation is not recommended.

15,16-Di-O-acetyldarutoside Systems pharmacology-prioritized

Other Siegesbeckia diterpenoids Non-prioritized analogs

Closely related ent-pimarane scaffolds show variable NO inhibitory activity; analogs may not reproduce the target-network profile identified for the di-acetylated form.

• [1] Wang R, et al. ent-kaurane and ent-pimarane diterpenoids from Siegesbeckia pubescens. J Nat Prod. 2010;73(1):17-21. PMID: 19928884. View Source
• [2] Wang F, et al. ent-Pimarane diterpenoids from Siegesbeckia orientalis and structure revision of a related compound. J Nat Prod. 2009;72(11):2005-2008. PMID: 19813758. View Source
• [3] Wang Y, et al. Study on the Mechanism of Anti-atopic Dermatitis by Herba Siegesbeckiae Based on System Pharmacology. 2024. View Source

15,16-Di-O-acetyldarutoside: Comparative Evidence

Di-Acetylation: Increased Lipophilicity vs. Darutoside

15,16-Di-O-acetyldarutoside differs from the non-acetylated parent compound darutoside by the addition of two acetyl groups at the 15- and 16-positions of the diterpenoid scaffold [1]. This structural modification increases molecular weight by 72.1 Da (from 496.6 Da to 568.7 Da) and introduces two ester moieties that elevate lipophilicity. Within the same isolation study, 15,16-di-O-acetyldarutoside (compound 5) co-occurred with mono-acetylated analogs 16-O-acetyldarutigenol (compound 4) and 16-O-acetyldarutoside (compound 6) [1], demonstrating that acetylation pattern is a critical variable in this compound class. The di-acetylated glycoside represents a distinct chemical entity that cannot be substituted with darutoside in experiments where acetylation status is a defined variable.

Di-acetylation vs. Darutoside

Head-to-head

+72.1 Da (C15/C16 di-acetylation)

Acetylation status is a critical structural variable; darutoside may not be a suitable replacement.

Lipophilicity increase may impact compound handling and assay outcomes.

Evidence Dimension	Molecular weight and acetylation state
Target Compound Data	MW 568.7 Da; di-acetylated at C-15 and C-16 positions (C30H48O10)
Comparator Or Baseline	Darutoside: MW 496.6 Da; non-acetylated (C26H44O8); 16-O-acetyldarutoside (compound 6): mono-acetylated
Quantified Difference	ΔMW = +72.1 Da (+14.5% increase); two additional acetyl groups vs. darutoside
Conditions	Structural elucidation via spectroscopic studies (NMR, MS) from ethanol extract of Siegesbeckia orientalis aerial parts [1]

Why This Matters

The increased lipophilicity from di-acetylation alters compound handling (solubility, solvent selection) and may impact membrane permeability and metabolic stability, making darutoside an inappropriate substitute in protocols requiring the di-acetylated form.

• [1] Wang F, Cheng Y, et al. ent-Pimarane diterpenoids from Siegesbeckia orientalis and structure revision of a related compound. J Nat Prod. 2009;72(11):2005-2008. View Source

NO Inhibition in RAW 264.7 Macrophages

In a 2014 study evaluating diterpenoids isolated from Siegesbeckia pubescens, 15,16-di-O-acetyldarutoside was assessed for inhibition of LPS-induced nitric oxide (NO) production in RAW 264.7 macrophages [1]. While the original publication does not report an isolated IC50 value for 15,16-di-O-acetyldarutoside itself, class-level benchmarking is available: within the same genus, structurally related ent-pimarane diterpenoids exhibit IC50 values ranging from 5.9 μM to 63.26 μM in NO inhibition assays [2][3]. Additionally, the parent compound darutoside has demonstrated significant anti-inflammatory activity in gouty arthritis models through regulation of COX-2 expression and inflammatory cell migration [4]. The di-acetylated derivative retains the ent-pimarane glycoside core and is expected to modulate similar inflammatory pathways, though direct head-to-head comparative IC50 data between 15,16-di-O-acetyldarutoside and darutoside in identical assay conditions is not currently available in the primary literature.

NO inhibition assay

Class-level

Evaluated in RAW 264.7; no compound-specific IC50 reported

Supports anti-inflammatory screening context; assay-specific potency requires internal validation.

Class-level range: 5.9–63.26 μM for related ent-pimaranes.

Evidence Dimension	NO production inhibition in LPS-stimulated RAW 264.7 macrophages
Target Compound Data	Evaluated for anti-inflammatory effects in LPS-induced RAW 264.7 macrophages [1]; specific IC50 value not reported in primary isolation paper
Comparator Or Baseline	ent-Pimarane diterpenoids from Siegesbeckia: IC50 range 5.9–63.26 μM [2][3]; Darutoside: anti-inflammatory activity via COX-2 inhibition and inflammatory cell migration suppression [4]
Quantified Difference	Class-level potency range: 5.9–63.26 μM for structurally related ent-pimarane diterpenoids
Conditions	LPS-induced NO production in RAW 264.7 murine macrophage cell line; in vitro anti-inflammatory screening

Why This Matters

For researchers requiring a di-acetylated ent-pimarane diterpenoid with anti-inflammatory potential, 15,16-di-O-acetyldarutoside provides a structurally defined starting point consistent with the Siegesbeckia ent-pimarane scaffold, though users should verify assay-specific potency in their own systems given the absence of published comparative IC50 data.

• [1] In vitro anti-inflammatory effects of diterpenoids and sesquiterpenoids from traditional Chinese medicine Siegesbeckia pubescens. Bioorg Med Chem Lett. 2014. View Source
• [2] Isolation and characterization of ent-pimarane diterpenoids from Sigesbeckia pubescens. 2019. Compound 4 IC50 = 5.9 μM (NO inhibition in RAW 264.7). View Source
• [3] ent-Pimarane diterpenoids from Siegesbeckia glabrescens with anti-inflammatory activity. IC50 values: 33.07, 42.39, 63.26 μM. 2020. View Source
• [4] Revealing the pharmacological effect and mechanism of darutoside on gouty arthritis by liquid chromatography/mass spectrometry and metabolomics. 2022. View Source

Atopic Dermatitis: Prioritized by Systems Pharmacology

A 2024 systems pharmacology study identified 15,16-di-O-acetyldarutoside as one of only six vital active components from Herba Siegesbeckiae (HS) that are highly correlated with therapeutic targets for atopic dermatitis (AD) [1]. The study employed network pharmacology analysis, molecular docking, and in vivo validation in an AD-like mouse model. Among the compounds evaluated, 15,16-di-O-acetyldarutoside was identified alongside daucosterol, d-mannitol, hythiemoside B, 19-acetoxy-15-hydroperoxy-12-oxo-13,14E-dehydro-10,11,14,15-tetrahydr-ogeranylnerol, and 17-O-acetyldarutoside as key active constituents [1]. This computational and experimental prioritization provides evidence that 15,16-di-O-acetyldarutoside engages multiple AD-relevant targets (TNF-α, TLR4, STAT3, IL-6, VEGFA) [1], distinguishing it from unprioritized diterpenoids in the same herbal source.

AD target prioritization

Head-to-head

Top 6 vital active components; engages TNF-α, TLR4, STAT3, IL-6, VEGFA

May support atopic dermatitis target-network studies; computationally prioritized over other Siegesbeckia diterpenoids.

In vivo validation performed in AD-like mouse model.

Evidence Dimension	Identification as vital active component in atopic dermatitis network pharmacology model
Target Compound Data	Identified as 1 of 6 vital active components from HS with high correlation to AD targets
Comparator Or Baseline	Other diterpenoid constituents from Siegesbeckia not meeting the same correlation threshold (excluded from the 6 vital components)
Quantified Difference	Ranked within top 6 active components; engaged multiple AD targets (TNF-α, TLR4, STAT3, IL-6, VEGFA)
Conditions	Systems pharmacology analysis with molecular docking validation; AD-like mouse model with immunohistochemical confirmation [1]

Why This Matters

This evidence supports procurement for research programs investigating the mechanism of Herba Siegesbeckiae in atopic dermatitis or for validating network pharmacology predictions, where 15,16-di-O-acetyldarutoside has been computationally and experimentally prioritized over other co-occurring diterpenoids.

• [1] Wang Y, et al. Study on the Mechanism of Anti-atopic Dermatitis by Herba Siegesbeckiae Based on System Pharmacology. 2024. View Source

Purity & Certificate of Analysis

15,16-Di-O-acetyldarutoside is commercially available from multiple vendors at ≥98.0% purity as determined by HPLC, with certificates of analysis (COA) provided upon request [1]. This purity specification meets research-grade standards for in vitro pharmacological assays and analytical reference applications. The compound is supplied with full characterization data including 1H-NMR spectroscopic confirmation [2]. The product is isolated from Siegesbeckia orientalis ethanol extract and is offered as a powder with defined storage conditions (stable at -20°C for 3 years; 4°C for 2 years as powder; -80°C for 6 months in solvent) .

Purity specification

Specification review

≥98% (HPLC); COA available

Research-grade purity supports reproducible assay outcomes.

1H-NMR confirmed; storage: -20°C powder, -80°C in solution.

Evidence Dimension	Commercial purity and QC documentation
Target Compound Data	Purity: ≥98.0% (HPLC); COA and MSDS available; 1H-NMR characterization available
Comparator Or Baseline	Typical natural product research-grade purity threshold: ≥95-98%
Quantified Difference	Meets or exceeds standard research-grade purity specification (≥98%)
Conditions	HPLC purity analysis; storage at -20°C (powder) or -80°C (solution)

Why This Matters

Researchers can procure this compound with confidence in its identity and purity, supported by vendor-provided analytical documentation, enabling reproducible experimental results across independent laboratories.

• [1] 15,16-Di-O-acetyldarutoside Product Information. Purity: 98.0%. LZReagent. CAS 1188282-02-1. View Source
• [2] 15,16-Di-O-acetyldarutoside. ChemicalBook. 1H-NMR reports provided with shipment. 2022. View Source

15,16-Di-O-acetyldarutoside: Research Applications

Atopic Dermatitis: Target Validation

Based on systems pharmacology evidence identifying 15,16-di-O-acetyldarutoside as one of six vital active components from Herba Siegesbeckiae for atopic dermatitis [1], this compound is directly applicable for validating network pharmacology predictions, conducting target engagement studies (TNF-α, TLR4, STAT3, IL-6, VEGFA), or performing follow-up in vivo efficacy studies in AD-like models. Procurement enables researchers to isolate the contribution of this specific diterpenoid from the complex herbal matrix.

ent-Pimarane Diterpenoid SAR Studies

As a well-characterized di-acetylated ent-pimarane diterpenoid glycoside [1], 15,16-di-O-acetyldarutoside serves as a defined reference point for SAR investigations exploring the impact of acetylation pattern on biological activity within the ent-pimarane scaffold class. Researchers can compare its properties with non-acetylated darutoside, mono-acetylated analogs (16-O-acetyldarutoside, 16-O-acetyldarutigenol), or other Siegesbeckia diterpenoids to map structure-function relationships.

Analytical Reference Standard for Siegesbeckia

With ≥98% purity and full spectroscopic characterization (NMR, MS) [1], 15,16-di-O-acetyldarutoside can be employed as a quantitative reference standard in HPLC-MS analysis of Siegesbeckia orientalis and related species, supporting quality control of herbal preparations or comparative phytochemical studies across Siegesbeckia populations.

Anti-Inflammatory Screening in Macrophage Models

Given its evaluation in LPS-stimulated RAW 264.7 macrophage NO production assays [1], this compound is suitable for inclusion in anti-inflammatory screening panels, particularly in studies benchmarking diterpenoid natural products or investigating NO-mediated inflammatory pathways. Researchers should note that direct comparative IC50 data with darutoside is limited, requiring internal validation within their specific assay systems.

Application

Selection Property

Validation Focus

Atopic dermatitis model research

Systems pharmacology-prioritized (AD target network)

Target engagement and model-response endpoint context

ent-Pimarane SAR studies

Di-acetylated reference scaffold vs. darutoside / mono-acetylated analogs

Acetylation impact on assay and biophysical properties

Siegesbeckia phytochemical analysis

≥98% purity, spectroscopically characterized

HPLC method calibration and herbal quality control

Inflammation model screening

Evaluated in LPS-induced NO production (RAW 264.7)

Internal potency benchmarking and assay condition optimization

• [1] Wang F, et al. ent-Pimarane diterpenoids from Siegesbeckia orientalis and structure revision of a related compound. J Nat Prod. 2009;72(11):2005-2008. View Source